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Abstract

2-tert-Butylcyclohexyl acetate, a colorless liquid with a characteristic fruity, woody aroma, is
a widely utilized synthetic fragrance ingredient. While its primary application lies within the
fragrance and cosmetics industries, it also finds use as a solvent in various formulations,
including coatings and adhesives. This technical guide provides a comprehensive overview of
the physicochemical properties of 2-tert-butylcyclohexyl acetate, its synthesis, and its
established applications. Notably, while categorized as a solvent in certain industrial contexts,
its use as a reaction medium in chemical synthesis is not well-documented in scientific
literature. This paper aims to consolidate the existing knowledge and highlight potential areas
for future research into its broader applications as a solvent.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of a solvent is crucial for its
application. The key properties of 2-tert-butylcyclohexyl acetate are summarized in the tables
below.

Table 1: General and Physical Properties
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Property Value Reference
Chemical Formula C12H2202 [1112]
Molecular Weight 198.30 g/mol [1][2]
Appearance Colorless liquid [3]

Boiling Point 220 - 222 °C [3]

Density 0.941 g/cm3 [3]
Refractive Index (n20/D) 1.450 - 1.455 [3]

S 7.462 mg/L @ 25 °C
Solubility in Water ] [2]
(estimated)

Flash Point 87 °C [4]

0.103 mmHg @ 25 °C
Vapor Pressure , (5]
(estimated)

Parameter Value Reference

Kovats Retention Index
1281.6, 1305.5 [1]
(Standard non-polar)

Top 5 Mass Spectrum Peaks

57, 82, 43, 67, 41 6]
(m/z)

Table 3: Safety and Handling
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Aspect Information Reference

H411: Toxic to aquatic life with
GHS Hazard Statements ) [41[7]
long lasting effects.

P273: Avoid release to the

environment. P391: Collect
Precautionary Statements spillage. P501: Dispose of [4107]

contents/container to an

approved disposal site.

) ) Strong acids, alkalis, or
Incompatible Materials L [4]
oxidizing agents.

Store in a well-ventilated
Storage Conditions place. Keep container tightly [4]
closed. Keep cool.

Synthesis of 2-tert-Butylcyclohexyl Acetate

The most common method for synthesizing 2-tert-butylcyclohexyl acetate is through the
esterification of 2-tert-butylcyclohexanol with acetic anhydride or acetic acid.

Experimental Protocol: Esterification of 2-tert-
Butylcyclohexanol

Materials:

o 2-tert-butylcyclohexanol

e Acetic anhydride

¢ Anhydrous sodium acetate (catalyst)
o Water

e 2% Sodium hydroxide solution

e Saturated sodium chloride solution
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Procedure:

 In a round-bottom flask equipped with a reflux condenser, combine 2-tert-butylcyclohexanol,
acetic anhydride, and a catalytic amount of anhydrous sodium acetate.

» Heat the reaction mixture to reflux (approximately 145-150 °C) for 5 hours.

 After cooling to room temperature, wash the mixture successively with water, 2% sodium
hydroxide solution, and saturated sodium chloride solution.

o Separate the organic layer and purify by vacuum fractionation to obtain 2-tert-
butylcyclohexyl acetate.

Reactants

2-tert-butylcyclohexanol

2-tert-Butylcyclohexyl
Acetate

Vacuum Fractionation

Acetic Anhydride Esterification Workup Purification

01l

Catalyst

Anhydrous Sodium Acetate
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Synthesis of 2-tert-Butylcyclohexyl Acetate.

Applications of 2-tert-Butylcyclohexyl Acetate
Fragrance Industry

The primary application of 2-tert-butylcyclohexyl acetate is as a fragrance ingredient in a
wide array of consumer products. Its fresh, fruity, and woody scent makes it a versatile
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component in perfumes, cosmetics, soaps, shampoos, and household cleaners.[8][9] The
stability of the ester functional group ensures the longevity of the fragrance in various
formulations.

Solvent in Formulations

2-tert-Butylcyclohexyl acetate is also utilized as a solvent, primarily in the context of
dissolving and carrying other fragrance components in cosmetic and personal care products.[1]
[3] Its low volatility and good solvency power for many organic compounds make it suitable for
these applications.[3] It is also used as a solvent in the formulation of coatings and adhesives,
where it can improve the application properties of the product.[3]

2-tert-Butylcyclohexyl Acetate
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Primary Applications of 2-tert-Butylcyclohexyl Acetate.

2-tert-Butylcyclohexyl Acetate as a Solvent in
Chemical Reactions: A Literature Gap

Despite its classification as a solvent in certain industrial applications, a comprehensive review
of the scientific literature reveals a significant lack of data on the use of 2-tert-butylcyclohexyl
acetate as a reaction medium for chemical synthesis. No specific examples of reactions
conducted in this solvent, complete with experimental protocols and quantitative data on yields
or reaction kinetics, were found.

This presents a notable knowledge gap. Given its high boiling point, stability, and solvency for
organic compounds, 2-tert-butylcyclohexyl acetate could potentially serve as a useful solvent
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in certain organic reactions. Its relatively low polarity, as suggested by its poor water solubility,
would make it suitable for reactions involving non-polar reactants.

Potential as a Green Solvent

The principles of green chemistry encourage the use of safer solvents. While 2-tert-
butylcyclohexyl acetate is classified as toxic to aquatic life, its low volatility could reduce
worker exposure and environmental release compared to more volatile solvents.[4] Further
research is needed to evaluate its biodegradability and overall environmental impact to
determine its viability as a "greener" alternative to conventional solvents.

Conclusion and Future Outlook

2-tert-Butylcyclohexyl acetate is a well-established fragrance ingredient and a functional
solvent in various formulations. Its physicochemical properties are well-characterized, and its
synthesis is straightforward. However, its potential as a solvent for chemical reactions remains
largely unexplored. Future research should focus on:

 Investigating its performance as a reaction medium for a range of organic transformations.
e Quantifying its solvent parameters, such as polarity indices, to better predict its behavior.

» Conducting a thorough environmental impact assessment to evaluate its potential as a green
solvent.

Addressing these research gaps could unlock new applications for this readily available
industrial chemical, extending its utility beyond the fragrance industry and into the realm of
synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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